![molecular formula C14H6ClF3NNaO5 B1665446 Acifluorfen-sodium CAS No. 62476-59-9](/img/structure/B1665446.png)
Acifluorfen-sodium
Overview
Description
Acifluorfen-sodium is an organic compound used as an herbicide . It is used to control annual broad-leaved weeds . It is highly soluble in water and in many organic solvents . It is volatile and may leach to groundwater under certain conditions . It is moderately persistent in soil systems and can be very persistent in aquatic systems .
Synthesis Analysis
The preparation of acifluorfen first described in the Rohm & Haas patent includes as its final steps an Ullmann condensation between 2-chloro-4-trifluoromethylphenol and 2-nitro-5-fluorobenzonitrile. The intermediate is then hydrolysed using hydrobromic acid in acetic acid as solvent .Molecular Structure Analysis
The molecular formula of Acifluorfen-sodium is C14H6ClF3NNaO5 . This compound belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group .Physical And Chemical Properties Analysis
Acifluorfen-sodium is a white powder with a melting point of 255-257°F (124-125°C) . It is highly soluble in water and in many organic solvents . It is volatile and may leach to groundwater under certain conditions . It is moderately persistent in soil systems and can be very persistent in aquatic systems .Scientific Research Applications
Weed Management in Groundnut Cultivation
Acifluorfen-sodium, when used in combination with clodinafop-propargyl, has shown significant efficacy in managing weed populations in groundnut (Arachis hypogaea) fields. Research indicates that this combination can lead to higher pod and haulm yield by reducing weed density and increasing weed control efficiency .
Post-Emergence Herbicide in Rainfed Crops
The application of Acifluorfen-sodium as a post-emergence herbicide is particularly beneficial for rainfed crops like groundnut. It ensures a weed-free environment during the critical stages of crop-weed competition, which is crucial for the crop’s growth and yield .
Non-Phytotoxicity to Succeeding Crops
Field experiments have demonstrated that Acifluorfen-sodium is non-phytotoxic to groundnut as well as to succeeding crops such as finger millet. This makes it a safe choice for crop rotation and sustainable agriculture practices .
Control of Broadleaf Weeds
Acifluorfen-sodium is effective against a range of broadleaf weeds. It has been found to control common cocklebur, entireleaf morningglory, and other broadleaf weeds at various growth stages, making it a versatile tool for weed management .
Influence of Application Time
Studies have shown that the time of application can influence the efficacy of Acifluorfen-sodium. Applications made during darker hours (e.g., 2100 h) have been more effective than those at sun-up or midday for certain weed species .
Synergistic Effects with Other Herbicides
Acifluorfen-sodium can be used in tank mixes or sequential applications with other herbicides such as bentazon, fluazifop-butyl, and sethoxydim. This combination approach can enhance weed control in crops like soybeans .
Impact on Weed Persistence and Resistance
The use of Acifluorfen-sodium in herbicide treatments has been associated with a lower weed persistence index and a higher herbicide efficiency index. This suggests that it can play a role in managing herbicide resistance in weed populations .
Economic Benefits and Yield Improvement
The strategic use of Acifluorfen-sodium in weed management practices has been linked to improved economic returns and yield benefits. By effectively controlling weeds, it contributes to the overall profitability of crop production .
Safety And Hazards
Acifluorfen-sodium is moderately toxic to birds, honeybees, and most aquatic organisms . It is a recognized irritant . It is moderately persistent in soil systems and can be very persistent in aquatic systems . It is highly soluble in water and in many organic solvents . It is volatile and may leach to groundwater under certain conditions .
properties
IUPAC Name |
sodium;5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClF3NO5.Na/c15-10-5-7(14(16,17)18)1-4-12(10)24-8-2-3-11(19(22)23)9(6-8)13(20)21;/h1-6H,(H,20,21);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVULBHWZFCBODE-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H6ClF3NO5.Na, C14H6ClF3NNaO5 | |
Record name | ACIFLUORFEN SODIUM SALT | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
50594-66-6 (Parent) | |
Record name | Acifluorfen-sodium [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062476599 | |
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DSSTOX Substance ID |
DTXSID7023853 | |
Record name | Acifluorfen sodium | |
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Molecular Weight |
383.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Acifluorfen sodium salt is a white powder. Melting point 255- 257 °F (124-125 °C). Irritates skin and eyes. Used as a herbicide., White to yellow solid; Yellow to brown in aqueous solution; [HSDB] Light to dark amber liquid; [MSDSonline] | |
Record name | ACIFLUORFEN SODIUM SALT | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18054 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Acifluorfen-sodium | |
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Boiling Point |
>100 °C /47% WATER SOLUTION/ | |
Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
In octanol 5.37, methanol 64.15, hexane <5X10-5 (all in g/100 mL, 25 °C), Acetone >50%; benzene 1%; chloroform <1%; carbon tetrachloride <1%; dimethyl formamide >50%; dimethyl sulfoxide >50%; ethanol >50%; ethyl acetate >50%; hexane <1%; methanol >50%; methylene chloride <1%; xylene <1%. (all at 25 °C), In water (unbuffered) 62.07, (pH 7) 60.81, (pH 9) 60.7 (all in g/100 g, 25 °C | |
Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.26 at 23 °C /TECHNICAL 47% WATER SOLUTION/ | |
Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000001 [mmHg], <1.3X10-3 mPa. | |
Record name | Acifluorfen-sodium | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | ACIFLUORFEN-SODIUM | |
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Mechanism of Action |
Acts by inhibition of protoporphyrinogen oxidase. | |
Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Acifluorfen-sodium | |
Color/Form |
Dry form is light yellow, White powder, Yellow; as aqueous solution yellow to brown, Dark liquid (40% active ingredient) | |
CAS RN |
62476-59-9 | |
Record name | ACIFLUORFEN SODIUM SALT | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18054 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Acifluorfen-sodium [ISO] | |
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Record name | Benzoic acid, 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro-, sodium salt (1:1) | |
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Record name | Acifluorfen sodium | |
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Record name | Sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate | |
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Record name | ACIFLUORFEN-SODIUM | |
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Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
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Melting Point |
124-125 °C, Off-white solid, mp: 151.5 to 157 °C /Acifluorfen/ | |
Record name | ACIFLUORFEN-SODIUM | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6551 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
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